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Compound of Interest

Compound Name:
5-bromo-N'-cyclohexylidene-2-

hydroxybenzohydrazide

CAS No.: 100713-18-6

Cat. No.: B11993321

Get Quote

Introduction & Chemical Identity
5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a lipophilic Schiff base formed by

the condensation of 5-bromo-2-hydroxybenzohydrazide and cyclohexanone.

CAS Number: 100713-18-6

Molecular Formula: C₁₃H₁₅BrN₂O₂

Molecular Weight: 311.18 g/mol

Solubility: Soluble in DMSO, DMF; sparingly soluble in Ethanol; insoluble in Water.

Key Pharmacophore: The molecule features an ONO donor set (Phenolic Oxygen,

Azomethine Nitrogen, Carbonyl Oxygen) capable of chelating transition metals (Fe, Cu, Zn),

a mechanism central to its anticancer activity.

Mechanism of Action (MOA)
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The anticancer activity of this compound is driven by two primary pathways:

Iron Depletion & ROS Generation (Ligand Activity):

The hydrazone moiety acts as a tridentate ligand, sequestering intracellular iron required

for DNA synthesis (specifically inhibiting Ribonucleotide Reductase).

The formation of redox-active complexes (e.g., with intracellular Copper) generates

Reactive Oxygen Species (ROS) via Fenton-like reactions, leading to mitochondrial

dysfunction and apoptosis.

Metal Complexation (Pro-drug Activity):

When pre-complexed with metals (Cu(II), Zn(II), or Ni(II)), the compound often exhibits 10-

100x higher potency than the free ligand. The planar, hydrophobic cyclohexylidene group

facilitates intercalation into DNA base pairs, arresting the cell cycle at the G2/M phase.

Pathway Visualization
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Figure 1: Mechanism of Action showing iron chelation and ROS-mediated cytotoxicity.[1]

Experimental Protocols
Protocol A: Synthesis & Stock Preparation
Rationale: The cyclohexylidene group is sensitive to hydrolysis in acidic aqueous

environments. Fresh stock preparation is critical.

Synthesis (If not purchased):
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Reagents: 5-bromo-2-hydroxybenzohydrazide (1 eq), Cyclohexanone (1 eq), Ethanol

(solvent), Glacial Acetic Acid (catalytic, 2-3 drops).

Procedure: Reflux the mixture in ethanol for 4–6 hours. Monitor by TLC (Hexane:Ethyl

Acetate 7:3).

Workup: Cool to room temperature. The precipitate (Schiff base) is filtered, washed with

cold ethanol, and recrystallized from ethanol.

Stock Solution (10 mM):

Dissolve 3.11 mg of compound in 1 mL of sterile DMSO.

Vortex for 1 minute until clear.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution: Dilute in culture medium immediately before use. Final DMSO

concentration must be < 0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vitro Cytotoxicity Assay (MTT)
Target Cells: MCF-7 (Breast), A549 (Lung), HepG2 (Liver).

Seeding: Seed cancer cells at density 5 × 10³ cells/well in 96-well plates. Incubate for 24h at

37°C, 5% CO₂.

Treatment:

Prepare serial dilutions of the compound in medium: 0, 1, 5, 10, 25, 50, 100 µM.

Include a Vehicle Control (0.5% DMSO) and a Positive Control (e.g., Doxorubicin or

Cisplatin).

Add 100 µL of treatment per well (triplicate). Incubate for 48 or 72 hours.

MTT Addition:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.
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Incubate for 4 hours at 37°C (protect from light).

Solubilization:

Remove media carefully. Add 100 µL DMSO to dissolve purple formazan crystals.

Shake plate for 10 mins.

Measurement: Read Absorbance at 570 nm (reference 630 nm).

Analysis: Calculate % Cell Viability = (Abs_sample / Abs_control) × 100. Determine IC₅₀

using non-linear regression (GraphPad Prism).

Protocol C: Metal Complexation Screen (Optional but
Recommended)
Rationale: Many salicylhydrazides are "pro-drugs" that become active upon binding metals in

the media.

Variation: Repeat Protocol B, but add 10 µM CuCl₂ or ZnCl₂ to the media alongside the

compound.

Result: A significant drop in IC₅₀ (e.g., from 50 µM to 5 µM) confirms a metal-dependent

mechanism.

Expected Data & Performance
Based on structural analogs (5-bromo-salicylhydrazide derivatives), the expected performance

profile is:
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Parameter Expected Range Notes

IC₅₀ (MCF-7) 10 – 40 µM
Moderate activity as free

ligand.

IC₅₀ (A549) 15 – 50 µM
Lung cancer lines often show

resistance.

IC₅₀ (w/ Cu(II)) 1 – 5 µM

High Potency. Metal

complexes are typically 10x

more active.

Selectivity Moderate
Toxic to normal fibroblasts

(e.g., NIH/3T3) at >50 µM.

Solubility Limit ~100 µM in Media
Precipitation may occur at

higher concentrations.

Troubleshooting & Optimization
Issue Probable Cause Solution

Precipitation in Well
Compound is hydrophobic

(LogP > 3).

Sonicate stock solution;

Ensure DMSO < 0.5%; Do not

exceed 100 µM.

High Variability Hydrolysis of hydrazone bond.
Use fresh stock; Keep media

pH neutral (7.4).

No Activity (IC₅₀ > 100) Poor cellular uptake.

Test the Copper(II) complex

version; The complex is often

more lipophilic and active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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